1-((6-Methylpyridin-2-yl)methyl)-4-phenylpiperazine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl[(6-methylpyridin-2-yl)methyl]amine dihydrochloride” is a chemical compound with the CAS Number: 128739-14-0 . It has a molecular weight of 209.12 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12N2.2ClH/c1-7-4-3-5-8(10-7)6-9-2;;/h3-5,9H,6H2,1-2H3;2*1H . This code can be used to generate the molecular structure of the compound.
Physical and Chemical Properties Analysis
This compound has a melting point of 196-202 degrees Celsius .
Scientific Research Applications
Potent and Selective Inhibitors
A study by Latli et al. (2017) developed potent and selective inhibitors of the 11β-hydroxysteroid dehydrogenase type 1 enzyme. These inhibitors are crucial for the treatment of type-2 diabetes and were prepared labeled with carbon-13 and carbon-14 to enable comprehensive studies on drug metabolism, pharmacokinetics, and bioanalytical assessments (Latli et al., 2017).
Structural Characterization of Analgesic Isothiazolopyridines
Research by Karczmarzyk and Malinka (2008) focused on the structural characterization of analgesic isothiazolopyridines of Mannich base type. This study provided insights into the molecular packing influenced by hydrogen bonds and π…π interactions, which are essential for understanding the analgesic action of these compounds (Karczmarzyk & Malinka, 2008).
Novel Anticancer Agents
Gomha et al. (2014) synthesized novel thiadiazoles and thiazoles incorporating the pyrazole moiety as anticancer agents. The study demonstrated the compounds' concentration-dependent cellular growth inhibitory effect, particularly against the breast carcinoma cell line MCF-7, highlighting their potential as promising anticancer activity agents (Gomha et al., 2014).
Alpha(1)-adrenoceptor Antagonists
A study by Betti et al. (2002) aimed at discovering compounds with alpha(1)-adrenoceptor blocking properties. Through a program that involved the synthesis and biological characterization of compounds, this research contributed significantly to the development of new therapeutic agents targeting alpha(1)-adrenoceptors (Betti et al., 2002).
Metabolism Studies
Jiang et al. (2007) explored the metabolism of 4-methylpiperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM208), a compound with notable anticancer activity and low toxicity. The study identified major metabolites in rat bile, providing valuable insights into the drug's metabolic pathways and potential implications for its therapeutic application (Jiang et al., 2007).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to interact with the tgf-beta receptor type-1 . This receptor plays a crucial role in cellular processes such as cell growth, cell differentiation, apoptosis, and cellular homeostasis .
Mode of Action
This can result in alterations in downstream signaling pathways, affecting various cellular processes .
Biochemical Pathways
If the compound does indeed target the tgf-beta receptor type-1, it could potentially impact the tgf-beta signaling pathway . This pathway is involved in a wide range of cellular functions, including cell growth, cell differentiation, apoptosis, and the production of extracellular matrix .
Pharmacokinetics
These properties would significantly impact the bioavailability of the compound, determining how much of the compound reaches its target site of action .
Result of Action
If the compound does interact with the tgf-beta receptor type-1, it could potentially influence a variety of cellular processes, including cell growth, cell differentiation, and apoptosis .
Properties
IUPAC Name |
1-[(6-methylpyridin-2-yl)methyl]-4-phenylpiperazine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3.2ClH/c1-15-6-5-7-16(18-15)14-19-10-12-20(13-11-19)17-8-3-2-4-9-17;;/h2-9H,10-14H2,1H3;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJKOTZNFLKCYJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)CN2CCN(CC2)C3=CC=CC=C3.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23Cl2N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.